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molecular formula C13H12ClFN2O B8429742 2-Amino-3-(2-chloro-6-fluorobenzyloxy)-6-methylpyridine

2-Amino-3-(2-chloro-6-fluorobenzyloxy)-6-methylpyridine

Cat. No. B8429742
M. Wt: 266.70 g/mol
InChI Key: NHJGEJYBAYYTFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05409943

Procedure details

A mixture of 2-amino-3-hydroxy-6-methylpyridine (4.3 g, 0.035 mol), dichloromethane (26 ml) and 40% aqueous sodium hydroxide solution (26 ml) was stirred for five minutes at room temperature, then 2-chloro-6-fluorobenzyl chloride (6.8 g, 0.038 mol) and Adogen 464 (2.5 ml) were added and stirring continued for 16 hours. The mixture was diluted with water and extracted with dichloromethane. Drying and evaporation of the organic extracts and trituration with ethanol gave the desired product. Yield 6.3 g (67%), m.p. 108°-109 ° C.
Name
2-amino-3-hydroxy-6-methylpyridine
Quantity
4.3 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
26 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
26 mL
Type
reactant
Reaction Step One
Name
2-chloro-6-fluorobenzyl chloride
Quantity
6.8 g
Type
reactant
Reaction Step Two
Name
Adogen 464
Quantity
2.5 mL
Type
catalyst
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
desired product

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:7]([OH:8])=[CH:6][CH:5]=[C:4]([CH3:9])[N:3]=1.ClCCl.[OH-].[Na+].[Cl:15][C:16]1[CH:23]=[CH:22][CH:21]=[C:20]([F:24])[C:17]=1[CH2:18]Cl>CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)C.[Cl-].O>[NH2:1][C:2]1[C:7]([O:8][CH2:18][C:17]2[C:20]([F:24])=[CH:21][CH:22]=[CH:23][C:16]=2[Cl:15])=[CH:6][CH:5]=[C:4]([CH3:9])[N:3]=1 |f:2.3,5.6|

Inputs

Step One
Name
2-amino-3-hydroxy-6-methylpyridine
Quantity
4.3 g
Type
reactant
Smiles
NC1=NC(=CC=C1O)C
Name
dichloromethane
Quantity
26 mL
Type
reactant
Smiles
ClCCl
Name
sodium hydroxide
Quantity
26 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Two
Name
2-chloro-6-fluorobenzyl chloride
Quantity
6.8 g
Type
reactant
Smiles
ClC1=C(CCl)C(=CC=C1)F
Name
Adogen 464
Quantity
2.5 mL
Type
catalyst
Smiles
CCCCCCCC[N+](C)(CCCCCCCC)CCCCCCCC.[Cl-]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred for five minutes at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
continued for 16 hours
Duration
16 h
EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane
CUSTOM
Type
CUSTOM
Details
Drying
CUSTOM
Type
CUSTOM
Details
evaporation of the organic extracts and trituration with ethanol

Outcomes

Product
Details
Reaction Time
 5 min
Name
desired product
Type
product
Smiles
NC1=NC(=CC=C1OCC1=C(C=CC=C1F)Cl)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.